4-[4-(4-methoxypyrimidin-2-yl)piperazin-1-yl]-5-methyl-2-(methylsulfanyl)pyrimidine

• IUPAC Name: 4-[4-(4-methoxypyrimidin-2-yl)piperazin-1-yl]-5-methyl-2-methylsulfanylpyrimidine
• InChI: InChI=1S/C15H20N6OS/c1-11-10-17-15(23-3)19-13(11)20-6-8-21(9-7-20)14-16-5-4-12(18-14)22-2/h4-5,10H,6-9H2,1-3H3
• InChI Key: BIQIMRSGYDVNSV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(N=C1N2CCN(CC2)C3=NC=CC(=N3)OC)SC
• Molecular Formula: C15H20N6OS
• Molecular Weight: 332.4 g/mol
• CAS No.: 2640948-03-2

Description

This compound features a pyrimidine core substituted with a methylsulfanyl group at position 2, a methyl group at position 5, and a piperazine ring linked to a 4-methoxypyrimidin-2-yl moiety at position 2. Piperazine-pyrimidine hybrids are widely explored in medicinal chemistry due to their versatility in targeting receptors and enzymes.

Mechanism of Action

Target of Action

The primary target of the compound “4-[4-(4-methoxypyrimidin-2-yl)piperazin-1-yl]-5-methyl-2-(methylsulfanyl)pyrimidine” is Nitric oxide synthase, inducible . Nitric oxide synthase is an enzyme that is involved in the production of nitric oxide (NO), a molecule that plays a crucial role in many physiological and pathological processes within the cardiovascular, immune, and nervous systems.

Mode of Action

The compound interacts with its target, Nitric oxide synthase, by binding to the active site of the enzyme. This interaction can lead to changes in the enzyme’s activity, which can affect the production of nitric oxide. .

Biochemical Pathways

The compound’s interaction with Nitric oxide synthase can affect various biochemical pathways that involve nitric oxide. Nitric oxide is a signaling molecule that plays a role in various physiological processes such as vasodilation, immune response, and neurotransmission. By influencing the activity of Nitric oxide synthase, the compound can potentially affect these processes.

Result of Action

The molecular and cellular effects of the compound’s action largely depend on its interaction with Nitric oxide synthase and the resulting changes in nitric oxide production. Changes in nitric oxide levels can have various effects on cellular functions, including cell signaling, immune response, and vasodilation.

Comparison with Similar Compounds

Comparison with Structural Analogues

Structural and Functional Similarities

The compound shares structural motifs with several classes of bioactive molecules, particularly piperazine-linked heterocycles. Below is a comparative analysis of key analogues:

Table 1: Structural and Functional Comparison

Compound Name/Structure	Core Structure	Substituents/Modifications	Biological Activity/Target	Key Findings	Reference
Target Compound	Pyrimidine-Piperazine	4-methoxypyrimidin-2-yl, 5-methyl, methylsulfanyl	Unknown (Potential CNS targets)	Structural features may influence SAR	-
4-(3-Furyl)-2-(4-methylpiperazin-1-yl)pyrimidine	Pyrimidine-Piperazine	4-(3-furyl), 4-methylpiperazine	5-HT7 Receptor Antagonist (Ki = 7.2 nM)	Position 5 substituents reduce affinity; piperazine optimal for binding
5-Methyl-2-(4-((4-(methylsulfonyl)benzyl)oxy)phenyl)-4-(piperazin-1-yl)pyrimidine	Pyrimidine-Piperazine	Methylsulfonyl benzyl ether	GPR119 Agonist (Diabetes/Obesity)	High in vitro potency; methylsulfonyl enhances bioavailability
SCH 66712 (5-fluoro-2-[4-[(2-phenyl-1H-imidazol-5-yl)methyl]-1-piperazinyl]pyrimidine)	Pyrimidine-Piperazine	5-fluoro, imidazole-methyl	CYP2D6 Inhibitor (Mechanism-based)	K(I) = 0.55 µM, k(inact) = 0.32 min⁻¹; selective inactivation
2-[4-(1-Methyl-5-nitro-1H-benzo[d]imidazol-2-yl)piperazin-1-yl]ethanol	Benzimidazole-Piperazine	Nitrobenzimidazole, ethanol side chain	Pharmaceutical evaluation (unspecified)	61% synthesis yield; methylsulfanyl precursor used

Key Structural and Pharmacological Insights

Substituent Position Effects: The 5-methyl group in the target compound contrasts with the 5-fluoro group in SCH 66712. While fluoro substitution enhances CYP2D6 inactivation, methyl groups at position 5 of pyrimidine (as in the target) are associated with reduced 5-HT7 receptor binding .

Synthesis and Yield: The target compound’s synthesis likely involves nucleophilic substitution between a methylsulfanyl precursor and a piperazine derivative, similar to methods in (61% yield under ethanol reflux) . Higher yields (70–81%) are reported for nitroimidazole analogues in , attributed to optimized coupling conditions .

Metabolic Enzymes: The methylsulfanyl group differentiates it from SCH 66712’s mechanism-based CYP2D6 inhibition, but similar piperazine-pyrimidine scaffolds may share off-target interactions .